2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-3-(3-phenyl-1H-pyrazol-4-yl)acrylonitrile

• IUPAC Name: (E)-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-3-(5-phenyl-1H-pyrazol-4-yl)prop-2-enenitrile
• InChI: InChI=1S/C21H13N5O2S/c22-11-16(9-17-12-23-25-20(17)14-5-2-1-3-6-14)21-24-19(13-29-21)15-7-4-8-18(10-15)26(27)28/h1-10,12-13H,(H,23,25)/b16-9+
• InChI Key: NGUMVRYLURGRPW-CXUHLZMHSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C=NN2)C=C(C#N)C3=NC(=CS3)C4=CC(=CC=C4)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)C2=C(C=NN2)/C=C(\C#N)/C3=NC(=CS3)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C21H13N5O2S
• Molecular Weight: 399.4 g/mol

Description

Compounds like the one you mentioned often contain several functional groups, each of which contributes to the overall properties of the molecule. The presence of a nitrophenyl group, a thiazolyl group, and a pyrazolyl group suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each targeting a different functional group. The exact methods would depend on the specific reactions involved.

Molecular Structure Analysis

The molecular structure of a compound like this can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. The nitrophenyl group, for example, is often involved in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would be influenced by its functional groups. For example, the presence of a nitro group could make the compound more polar and therefore more soluble in polar solvents.

Mechanism of Action

If this compound has biological activity, the mechanism of action would depend on the specific biological target. For example, many compounds that contain a thiazolyl group are known to inhibit certain enzymes.

Safety and Hazards

The safety and hazards associated with a compound like this would depend on its specific properties. For example, many nitro compounds are potentially explosive and must be handled with care.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its properties, and investigation of its potential biological activities.